Cas no 338395-01-0 (N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide)
N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide
- N-(prop-2-en-1-yloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide
- CDS1_001121
- Bionet1_000145
- MLS000543195
- DivK1c_002161
- HMS568D07
- HMS2415F16
- SMR000169164
- N-(allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide
- N-prop-2-enoxy-2,5-bis(2,2,2-trifluoroethoxy)benzamide
- N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide
-
- Inchi: 1S/C14H13F6NO4/c1-2-5-25-21-12(22)10-6-9(23-7-13(15,16)17)3-4-11(10)24-8-14(18,19)20/h2-4,6H,1,5,7-8H2,(H,21,22)
- InChI Key: AJRIDIYCAXIBCI-UHFFFAOYSA-N
- SMILES: FC(COC1C=CC(=CC=1C(NOCC=C)=O)OCC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 440
- Topological Polar Surface Area: 56.8
N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676028-1mg |
N-(allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide |
338395-01-0 | 98% | 1mg |
¥473 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676028-2mg |
N-(allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide |
338395-01-0 | 98% | 2mg |
¥495 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676028-5mg |
N-(allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide |
338395-01-0 | 98% | 5mg |
¥627 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676028-10mg |
N-(allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzamide |
338395-01-0 | 98% | 10mg |
¥809 | 2023-04-14 |
N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide
N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide (CAS No. 338395-01-0): A Comprehensive Overview
N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide (CAS No. 338395-01-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including the presence of trifluoroethoxy groups and an allyloxy substituent, which confer specific chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.
The molecular structure of N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide is particularly noteworthy. The presence of trifluoroethoxy groups imparts significant fluorine content to the molecule, which can influence its solubility, reactivity, and biological activity. The allyloxy substituent adds a degree of conjugation and reactivity that can be exploited in various synthetic transformations. The combination of these functional groups results in a molecule with unique electronic and steric properties, making it a valuable building block in organic synthesis.
Recent studies have highlighted the potential of N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide in the development of novel pharmaceuticals. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent anti-inflammatory and anti-cancer activities. The trifluoroethoxy groups are known to enhance lipophilicity and cell membrane permeability, which can improve drug delivery and efficacy. Additionally, the allyloxy substituent can undergo selective chemical modifications to fine-tune the pharmacological profile of the compound.
In the realm of materials science, N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide has shown promise as a precursor for advanced functional materials. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Studies have demonstrated that derivatives of this compound can be used to create highly efficient organic semiconductors with tunable bandgaps. The ability to modify the allyloxy group through polymerization or other chemical reactions further expands its potential uses in material design.
The synthesis of N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide typically involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. One common approach is to start with 1,4-dihydroxybenzene and sequentially introduce the trifluoroethoxy groups via nucleophilic substitution reactions. The final step involves the formation of the amide bond through coupling with an appropriate amine derivative. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic routes for this compound.
The safety and environmental impact of N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide are also important considerations. While detailed toxicological data are still being gathered, preliminary studies suggest that this compound has low acute toxicity and is stable under standard laboratory conditions. However, as with any new chemical entity, it is crucial to conduct thorough risk assessments before its widespread use in industrial or pharmaceutical applications.
In conclusion, N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide (CAS No. 338395-01-0) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it a valuable tool for researchers exploring new therapeutic agents and advanced functional materials. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in various scientific disciplines.
338395-01-0 (N-(Allyloxy)-2,5-bis(2,2,2-trifluoroethoxy)benzenecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)